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Compound of Interest

Compound Name: JR14a

Cat. No.: B10819433

Get Quote

Introduction

JR14a is a potent and selective small-molecule modulator of the human complement C3a

receptor (C3aR).[1][2] Initially identified as an antagonist, it is approximately 100-fold more

potent than the commonly reported antagonist SB290157.[3] JR14a effectively inhibits C3a-

induced intracellular calcium release and mast cell degranulation.[3] However, recent structural

and functional studies have revealed that JR14a can also act as a C3aR agonist, inducing

receptor desensitization, G protein signaling, and β-arrestin recruitment.[4][5] This dual

functionality makes it a critical tool for investigating C3aR signaling in inflammation, immunity,

and neurodegenerative diseases.[3][5][6] These notes provide detailed protocols for dissolving,

storing, and utilizing JR14a in a cell culture setting.

Physicochemical and Biological Properties
A summary of the key properties of JR14a is essential for accurate preparation and application

in experimental settings.
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Property Value Source

IUPAC Name

(5-(Bis(4-

chlorophenyl)methyl)-3-

methylthiophene-2-carbonyl)-

L-arginine

[7]

Molecular Formula C₂₅H₂₆Cl₂N₄O₃S [7]

Molecular Weight 533.47 g/mol [7]

CAS Number 2411440-41-8 [1][7]

Appearance Solid powder [7]

Target
Human Complement C3a

Receptor (C3aR)
[1]

IC₅₀ (in vitro)

~10 nM (inhibition of C3a-

induced Ca²⁺ release in

human monocyte-derived

macrophages)~8 nM (inhibition

of C3a-induced β-

hexosaminidase secretion in

LAD2 human mast cells)

[1][3]

Solubility Data
JR14a is insoluble in water but readily soluble in organic solvents, particularly dimethyl

sulfoxide (DMSO). Fresh, anhydrous DMSO is recommended as moisture-absorbing DMSO

can reduce solubility.
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Solvent Solubility Source

DMSO ≥ 100 mg/mL (187.45 mM)

Ethanol ~50 mg/mL

Water Insoluble

10% DMSO / 90% Corn Oil
~2.5 mg/mL (Suspension,

requires sonication)
[1]

Protocols
Protocol 1: Preparation of a 10 mM JR14a Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

aliquoted and stored for long-term use, minimizing repeated freeze-thaw cycles.

Materials:

JR14a powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom microcentrifuge tubes or cryovials

Analytical balance and weighing paper/boat

Vortex mixer

Sonicator (optional)

Procedure:

Calculation: Determine the mass of JR14a required. To prepare 1 mL of a 10 mM stock

solution (MW = 533.47 g/mol ):

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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Mass (mg) = 0.010 mol/L x 0.001 L x 533.47 g/mol x 1000 mg/g = 5.33 mg

Weighing: In a sterile environment (e.g., a chemical fume hood), carefully weigh out 5.33 mg

of JR14a powder and place it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube containing the JR14a powder.

Mixing: Tightly cap the tube and vortex vigorously for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure it is clear

and free of any particulates.

Sonication (Optional): If dissolution is slow or incomplete, place the tube in a sonicator water

bath for 5-10 minutes.[1][8]

Aliquoting & Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile microcentrifuge tubes.

For long-term storage (up to 1 year), store aliquots at -80°C.

For short-term storage (up to 1 month), store at -20°C.

Note: Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into a complete cell culture

medium for treating cells. It is critical to maintain a final DMSO concentration that is non-toxic to

the specific cell line being used, typically below 0.5%, with <0.1% being ideal.[9]

Materials:

10 mM JR14a stock solution in DMSO

Sterile complete cell culture medium (pre-warmed to 37°C)
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Sterile tubes for dilution

Procedure:

Determine Final Concentration: Decide the final concentration of JR14a needed for your

experiment (e.g., 10 nM, 100 nM, 1 µM).

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in pre-warmed complete

cell culture medium. It is best practice to perform dilutions in a stepwise manner to ensure

accuracy.

Example for a final concentration of 100 nM in 10 mL of medium:

Step A (Intermediate Dilution): Dilute the 10 mM stock 1:100. Add 2 µL of the 10 mM

stock to 198 µL of sterile medium. This creates a 100 µM intermediate solution.

Step B (Final Dilution): Dilute the 100 µM intermediate solution 1:1000. Add 10 µL of the

100 µM solution to 10 mL of complete cell culture medium. This yields a final JR14a
concentration of 100 nM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the JR14a working

solution. In the example above, the final DMSO concentration would be 0.001%, which is

well below toxic levels.[9]

Application: Remove the existing medium from your cell culture plates and replace it with the

medium containing the desired concentration of JR14a or the vehicle control.

Incubation: Incubate the cells for the desired treatment period under standard conditions

(e.g., 37°C, 5% CO₂).

Visualizations
Signaling Pathway of JR14a at the C3a Receptor
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JR14a binds to and modulates the C3a receptor, affecting downstream signaling.

Experimental Workflow: From Stock to Cell-Based
Assay
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General workflow for preparing and using JR14a in a cell-based experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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